Cas no 1267784-99-5 ({5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1267784-99-5
• MF: C₁₃H₁₅FN₄
• MW: 246.283405542374
• CID: 6408132
• PubChem ID: 82203567
• Update Time: 2025-08-04

{5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
• EN300-1610394
• {5-cyclopropyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine
• 1267784-99-5

• Inchi： 1S/C13H15FN4/c14-11-5-1-9(2-6-11)8-18-13(10-3-4-10)12(7-15)16-17-18/h1-2,5-6,10H,3-4,7-8,15H2
• InChI Key： NOKPLGZKIJVZQD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 246.12807466g/mol
• Monoisotopic Mass: 246.12807466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on {5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine

Compound CAS No. 1267784-99-5: {5-Cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine

The compound with CAS No. 1267784-99-5, known as {5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a triazole ring system, a cyclopropyl group, and a fluorophenyl substituent. These structural features contribute to its potential applications in drug discovery and materials science.

Triazole rings are heterocyclic aromatic compounds that are widely used in medicinal chemistry due to their stability and ability to form hydrogen bonds. In this compound, the triazole ring is further substituted with a cyclopropyl group, which introduces strain into the molecule and can enhance its reactivity in certain chemical reactions. The 4-fluorophenyl methyl group attached to the triazole ring adds electron-withdrawing properties, which can influence the molecule's electronic characteristics and bioavailability.

Recent studies have highlighted the potential of this compound in antiviral therapy. Researchers have found that the combination of the triazole ring and the fluorophenyl group can inhibit key viral enzymes, making it a promising candidate for antiviral drug development. Additionally, the cyclopropyl group has been shown to enhance membrane permeability, which is crucial for drug delivery across cellular barriers.

In terms of synthesis, this compound is typically prepared through a multi-step process involving click chemistry reactions. The use of azides and alkynes in copper-catalyzed cycloadditions has enabled efficient construction of the triazole ring system. The introduction of the cyclopropyl group and the fluorophenyl methyl substituent requires precise control over reaction conditions to ensure high yields and purity.

From a structural perspective, the molecule exhibits a balance between rigidity and flexibility. The triazole ring provides rigidity, while the cyclopropyl group introduces strain that can be exploited for specific interactions in biological systems. This combination makes the compound versatile for applications in both small-molecule drug design and advanced materials.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed that the fluorophenyl methyl group plays a critical role in binding affinity, while the triazole ring contributes to hydrogen bonding networks. These insights are valuable for optimizing the compound's pharmacokinetic properties.

In conclusion, CAS No. 1267784-99-5 represents a cutting-edge molecule with significant potential in pharmaceutical research and beyond. Its unique structure and functional groups make it an ideal candidate for exploring new therapeutic avenues and advancing materials science.